BENGHE Validation & Comparative

Check Availability & Pricing

Assessing the Long-Term Stability of FAAc-
Modified Perovskite Devices: A Comparative
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Formamidine acetate

Cat. No.: B110714

The quest for stable and efficient perovskite solar cells (PSCs) has led to extensive research
into various modification strategies aimed at improving the quality of the perovskite film and
enhancing device longevity. Among these, the use of formamidine acetate salt (FAAc) as an
additive has shown promise in improving both the power conversion efficiency (PCE) and the
long-term stability of inverted planar PSCs.[1] This guide provides a comparative analysis of
FAAc-modified perovskite devices, supported by experimental data and detailed protocols, to
assist researchers, scientists, and drug development professionals in evaluating this approach.

Comparative Performance and Stability Data

The introduction of FAAc into the perovskite precursor solution has been demonstrated to
significantly enhance the quality of the perovskite film, leading to improved device performance
and stability.[1] Below is a summary of key performance metrics comparing FAAc-modified
devices with unmodified (pristine) counterparts.
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FAAc-Modified Device (5

Performance Metric Pristine Device
mol%)

Power Conversion Efficiency o

~17% (implied) 18.90%
(PCE)
Open-Circuit Voltage (VOC) Not specified 1.04V
Short-Circuit Current Density N

Not specified 23.16 mAcm-2
(JsC)
Fill Factor (FF) Not specified ~80%
Hysteresis Noticeable Negligible

Long-Term Stability

Maintained performance for up

Ambient Air (unencapsulated) Significant degradation
to 80 days

Table 1: Comparison of key photovoltaic performance parameters and long-term stability for
pristine and FAAc-modified perovskite solar cells. Data sourced from a study on additive
engineering for inverted planar PSCs.[1]

Another strategy to enhance perovskite solar cell stability involves the use of formamidinium
chloride (FACI) as an additive. This approach has been shown to significantly increase the
environmental stability of perovskite films. Devices with FACI maintained 90% of their initial
efficiency after 1200 hours under ambient air conditions, a stark contrast to the pristine devices
which only retained 50% of their initial efficiency over the same period.[2]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon research findings. The
following sections outline the typical experimental procedures for fabricating and testing FAAc-
modified perovskite solar cells.

Device Fabrication of FAAc-Modified Perovskite Solar Cells (Inverted Planar Structure)

e Substrate Preparation: Indium tin oxide (ITO) coated glass substrates are sequentially
cleaned by ultrasonication in detergent, deionized water, acetone, and isopropanol for 15
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minutes each. The substrates are then dried with a nitrogen stream and treated with UV-
ozone for 20 minutes.

o Hole Transport Layer (HTL) Deposition: A solution of PTAA (bis(4-phenyl)(2,4,6-
trimethylphenyl)amine) in chlorobenzene is spin-coated onto the cleaned ITO substrates,
followed by annealing.

o Perovskite Precursor Solution Preparation:

o Pristine Solution: A standard perovskite precursor solution is prepared by dissolving
formamidinium iodide (FAl), lead iodide (Pbl2), methylammonium bromide (MABr), and
lead bromide (PbBr2) in a mixed solvent of DMF and DMSO.

o FAAc-Modified Solution: Formamidine acetate salt (FAAc) is added to the pristine
perovskite precursor solution at a desired molar concentration (e.g., 5 mol%).

o Perovskite Film Deposition: The prepared precursor solution (either pristine or FAAc-
modified) is spin-coated onto the PTAA layer in a nitrogen-filled glovebox. An anti-solvent
(e.g., chlorobenzene) is dripped onto the spinning substrate to induce crystallization. The film
is then annealed at a specific temperature to form the perovskite crystal structure.

o Electron Transport Layer (ETL) and Electrode Deposition: A C60 layer, followed by a BCP
(bathocuproine) layer, are sequentially deposited via thermal evaporation. Finally, a silver
(AQg) electrode is deposited by thermal evaporation to complete the device.

Long-Term Stability Testing Protocol

« Initial Performance Measurement: The initial photovoltaic parameters (PCE, VOC, JSC, FF)
of the fabricated devices are measured under standard test conditions (STC): AM 1.5G
illumination (100 mW/cm-2) at 25 °C.

e Environmental Stress Application: The unencapsulated devices are stored in a controlled
environment, such as ambient air with a specific relative humidity or a nitrogen-filled
glovebox, at room temperature.

o Periodic Performance Monitoring: The key photovoltaic parameters are measured at regular
intervals (e.g., every 24 hours or as specified) over an extended period (e.g., up to 80 days
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or 1200 hours).

o Data Analysis: The degradation of the device performance is quantified by tracking the
change in PCE, VOC, JSC, and FF over time. The stability is often reported as the time it
takes for the PCE to drop to 80% of its initial value (T80).

Visualizing Experimental Workflows and Signaling
Pathways

Experimental Workflow for FAAc-Modified Perovskite Film Deposition
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Caption: Workflow for the deposition of an FAAc-modified perovskite film.

Logical Flow of Long-Term Stability Assessment
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Caption: Logical flow for assessing the long-term stability of perovskite devices.

In conclusion, the incorporation of FAAc as an additive in perovskite precursor solutions
presents a viable strategy for enhancing the long-term stability and overall performance of
perovskite solar cells. The provided data and protocols offer a foundation for researchers to
further explore and optimize this approach in the development of commercially viable
perovskite-based photovoltaic technologies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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